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Compound of Interest

Compound Name: 4-Fluorothioanisole-d4

CAS No.: 1189510-57-3

Cat. No.: B563026

Get Quote

In the landscape of modern drug discovery and development, the mantra is "what you can't

measure, you can't improve." The precise quantification of drug candidates, metabolites, and

biomarkers in complex biological matrices is paramount for establishing pharmacokinetic

profiles, determining efficacy, and ensuring safety. This necessity drives the demand for highly

specific and reliable analytical reagents. 4-Fluorothioanisole-d4 (CAS Number: 1189510-57-

3) emerges as a critical tool in this domain.[1] It is the deuterium-labeled analog of 4-

Fluorothioanisole, a common structural motif in medicinal chemistry.

This guide provides a comprehensive overview of 4-Fluorothioanisole-d4, delving into its

synthesis, physicochemical properties, and, most importantly, its core application as an internal

standard in quantitative mass spectrometry. We will explore the causality behind its use, the

validation of its identity, and the practical workflows where it provides significant value.

Physicochemical Profile and Key Identifiers
The defining characteristic of 4-Fluorothioanisole-d4 is the substitution of four hydrogen

atoms on the phenyl ring with deuterium. This isotopic enrichment is the source of its utility,
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creating a compound that is chemically identical to its non-labeled counterpart but physically

distinguishable by its mass.

Property 4-Fluorothioanisole-d4
4-Fluorothioanisole (for
comparison)

CAS Number 1189510-57-3[1] 371-15-3[2][3][4]

Molecular Formula C₇H₃D₄FS[1] C₇H₇FS[2][4]

Molecular Weight 146.22 g/mol [1] 142.19 g/mol [2][3][4]

Appearance Colourless Oil[1]
Colorless to light yellow clear

liquid[2][4]

Boiling Point Not specified 184-185 °C[2][3][5]

Density Not specified 1.167 g/mL at 25 °C[2][3][5]

Storage Conditions 2-8°C Refrigerator[1] Room Temperature[6]

Synonyms

1-Fluoro-4-(methylthio)-

benzene-d4; 4-Fluorophenyl

Methyl Sulfide-d4[1]

4-Fluorophenyl methyl sulfide;

1-Fluoro-4-

(methylthio)benzene[3]

Rationale and Approach to Synthesis: Achieving
High Isotopic Purity
The synthesis of a deuterated standard like 4-Fluorothioanisole-d4 is driven by the need for

high isotopic purity and stability. The deuterium labels must not be susceptible to back-

exchange under typical experimental or physiological conditions. Placing the deuterium on an

aromatic ring provides this necessary stability.

A plausible and efficient synthetic pathway involves the thiomethylation of a deuterated

precursor. The choice of starting material is critical; 1-bromo-4-fluorobenzene-d4 would be an

ideal candidate. This approach ensures the deuterium is incorporated early and is not

compromised in subsequent steps.

Proposed Synthetic Workflow
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The following protocol outlines a robust method for the synthesis of 4-Fluorothioanisole-d4.

Precursor Activation: The synthesis begins with the deuterated aryl halide, 1-bromo-4-

fluorobenzene-d4. This is converted into a more reactive intermediate, such as a Grignard

reagent or an organolithium species. This step is crucial as it transforms the electrophilic

carbon of the C-Br bond into a nucleophilic one.

Thiomethylation: The activated aryl-d4 intermediate is then reacted with a sulfur electrophile.

Dimethyl disulfide (CH₃SSCH₃) is an excellent choice. The nucleophilic aryl-d4 attacks one

of the sulfur atoms, cleaving the S-S bond and forming the desired thioether linkage.

Work-up and Purification: The reaction mixture is quenched with a mild acid (e.g., aqueous

ammonium chloride) to neutralize any remaining reactive species. The crude product is then

extracted using an organic solvent (e.g., ethyl acetate). Purification is typically achieved via

silica gel column chromatography to isolate the final product with high purity.
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Step 1: Activation

Step 2: Thiomethylation

Step 3: Purification

1-Bromo-4-fluorobenzene-d4

Organometallic Intermediate
(e.g., Grignard Reagent)

  Mg, THF

Crude 4-Fluorothioanisole-d4

  Reaction

Dimethyl Disulfide
(CH3SSCH3)

Purified 4-Fluorothioanisole-d4

  Silica Gel Chromatography
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Sample Preparation

LC-MS Analysis

Biological Sample
(Analyte)

Spike with Internal Standard
(4-Fluorothioanisole-d4)

Extraction & Cleanup

LC Separation
(Analyte + IS co-elute)

Injection

MS Detection
(Separate m/z channels)

Data Processing
(Calculate Peak Area Ratio)

Final Analyte Concentration

Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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